Cas no 14789-46-9 (9-Anthracenecarbonitrile, 10-hydroxy-)

9-Anthracenecarbonitrile, 10-hydroxy- structure
14789-46-9 structure
Product Name:9-Anthracenecarbonitrile, 10-hydroxy-
CAS No:14789-46-9
MF:C15H9NO
MW:219.238063573837
CID:1323650
PubChem ID:13596585
Update Time:2025-04-20

9-Anthracenecarbonitrile, 10-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9-Anthracenecarbonitrile, 10-hydroxy-
    • 10-hydroxyanthracene-9-carbonitrile
    • DTXSID20544653
    • 14789-46-9
    • Inchi: 1S/C15H9NO/c16-9-14-10-5-1-3-7-12(10)15(17)13-8-4-2-6-11(13)14/h1-8,17H
    • InChI Key: LPSOEIGMHMTXDZ-UHFFFAOYSA-N
    • SMILES: OC1C2C=CC=CC=2C(C#N)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 219.06847
  • Monoisotopic Mass: 219.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
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